Cas no 1932403-71-8 (N3-L-Dab(Boc)-OH)

• Product Name: N3-L-Dab(Boc)-OH
• CAS No: 1932403-71-8
• MF: C₉H₁₆N₄O₄
• MW: 244.247741699219
• MDL: MFCD22989451
• CID: 5153051
• Update Time: 2026-03-03

N3-L-Dab(Boc)-OH Chemical and Physical Properties

Names and Identifiers

• N3-L-Dab(Boc)-OH
• (2S)-2-azido-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• N3-Dab(Boc)-OH
• N3-Dab(Boc)

• MDL： MFCD22989451
• Inchi： 1S/C9H16N4O4/c1-9(2,3)17-8(16)11-5-4-6(7(14)15)12-13-10/h6H,4-5H2,1-3H3,(H,11,16)(H,14,15)/t6-/m0/s1
• InChI Key： JLMWKZYQNHSSAD-LURJTMIESA-N
• SMILES： O(C(NCC[C@@H](C(=O)O)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 330
• XLogP3: 2
• Topological Polar Surface Area: 90

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N3-L-Dab(Boc)-OH

Comprehensive Guide to N3-L-Dab(Boc)-OH (CAS No. 1932403-71-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of peptide synthesis and bioconjugation, N3-L-Dab(Boc)-OH (CAS No. 1932403-71-8) has emerged as a critical building block for researchers and pharmaceutical developers. This Boc-protected amino acid derivative is widely recognized for its role in click chemistry applications, particularly in the modification of peptides, proteins, and other biomolecules. Its unique azide functional group (N3) enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it indispensable in drug discovery and biotechnological innovations.

The growing demand for N3-L-Dab(Boc)-OH is driven by its versatility in proteomics research and targeted drug delivery systems. As the pharmaceutical industry shifts toward personalized medicine and ADC (Antibody-Drug Conjugate) development, this compound has gained prominence due to its compatibility with solid-phase peptide synthesis (SPPS) and its ability to introduce bioorthogonal handles into complex molecules. Researchers frequently search for "N3-L-Dab(Boc)-OH solubility," "Boc deprotection conditions," and "azide-alkyne reaction efficiency," reflecting its practical relevance in labs worldwide.

From a structural perspective, N3-L-Dab(Boc)-OH features a diaminobutyric acid (Dab) backbone with a tert-butoxycarbonyl (Boc) protecting group, ensuring stability during synthetic procedures. The azide moiety at the N-terminus allows selective conjugation under mild conditions, a feature highly valued in biomaterial engineering and diagnostic probe design. Recent publications highlight its use in PET tracer development and cancer theranostics, aligning with the trending focus on precision oncology.

Quality and purity are paramount for CAS No. 1932403-71-8, as impurities can affect reaction yields and downstream applications. Reputable suppliers provide HPLC and MS data to verify its ≥95% purity, addressing common user queries like "N3-L-Dab(Boc)-OH storage conditions" (recommended at -20°C under inert gas) and "compatibility with Fmoc chemistry." Its molecular weight (259.28 g/mol) and solubility in DMF or DMSO are frequently cited in protocol optimizations.

Beyond traditional uses, N3-L-Dab(Boc)-OH is now explored in nanoparticle functionalization and CRISPR-Cas9 delivery systems, tapping into the booming interest in gene editing technologies. The compound’s low cytotoxicity and high labeling efficiency make it suitable for live-cell imaging studies, a hot topic in cell biology forums. Innovations in automated peptide synthesizers have further streamlined its incorporation into complex architectures.

For those investigating "scalable synthesis of N3-L-Dab(Boc)-OH," recent advances in continuous-flow chemistry offer improved throughput and reduced waste. Environmental considerations also drive searches for "green solvents for Boc deprotection," with studies suggesting alternatives to dichloromethane. Regulatory compliance (e.g., REACH) and GMP-grade availability are additional focal points for industrial users.

In summary, N3-L-Dab(Boc)-OH (CAS No. 1932403-71-8) bridges fundamental research and translational applications, from peptide vaccines to smart biomaterials. Its alignment with cutting-edge trends like AI-driven drug design and multi-omics integration ensures sustained relevance. As the scientific community prioritizes modular synthesis platforms, this compound will remain a cornerstone in chemical biology toolkits.